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Compound of Interest

Compound Name: 2,4,5-Trimethylbenzaldehyde

Cat. No.: B1202114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of 2,4,5-Trimethylbenzaldehyde (CAS No. 5779-72-6). The following procedural guidance is

designed to ensure the safety of laboratory personnel and compliance with standard safety

protocols.

Essential Safety Information
Hazard Identification and Classification:

2,4,5-Trimethylbenzaldehyde is classified as a hazardous substance.[1] It is crucial to handle

this chemical with appropriate care, adhering to the safety precautions outlined in this guide.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
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P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2,4,5-
Trimethylbenzaldehyde.

Property Value

Molecular Formula C₁₀H₁₂O

Molecular Weight 148.20 g/mol

CAS Number 5779-72-6

Appearance White to light yellow solid

Melting Point 41-46 °C (lit.)

Boiling Point Not available

Flash Point 110 °C (230 °F) - closed cup

Occupational Exposure Limits (PEL, TLV, REL) Not established

NFPA 704 Rating

Not available. For a related compound,

Benzaldehyde, the ratings are Health: 2,

Flammability: 2, Instability: 0.[2] A conservative

approach should be taken.
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A systematic approach to handling 2,4,5-Trimethylbenzaldehyde is critical to minimize

exposure and ensure a safe laboratory environment.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[3]

Skin Protection:

Wear chemically resistant gloves (e.g., nitrile or neoprene).

Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection:

If working outside of a fume hood or if dust/vapors are generated, use a NIOSH-approved

respirator with an organic vapor cartridge.[3]

3. Handling Procedures:

Avoid inhalation of dust or vapors.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.
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Spill and Emergency Procedures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

For small spills, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed, labeled container for disposal.

Clean the spill area with a suitable solvent (e.g., acetone) followed by soap and water.[3]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
The disposal of 2,4,5-Trimethylbenzaldehyde and its contaminated waste must be handled as

hazardous waste in accordance with all local, state, and federal regulations.

Waste Collection and Segregation:

Collect all waste, including unused chemical, contaminated PPE, and spill cleanup materials,

in a designated and properly labeled hazardous waste container.
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The label should clearly identify the contents as "Hazardous Waste: 2,4,5-
Trimethylbenzaldehyde" and include the accumulation start date.

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Do not dispose of this chemical down the drain or in the regular trash.

Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposing of 2,4,5-
Trimethylbenzaldehyde.
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Caption: Safe Handling Workflow for 2,4,5-Trimethylbenzaldehyde.
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Disposal Workflow
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Caption: Waste Disposal Workflow for 2,4,5-Trimethylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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